Cas no 2004480-04-8 (1-fluoro-3-methyl(5-methyloxolan-3-yl)aminopropan-2-ol)

• Product Name: 1-fluoro-3-methyl(5-methyloxolan-3-yl)aminopropan-2-ol
• CAS No: 2004480-04-8
• MF: C₉H₁₈FNO₂
• MW: 191.243126392365
• CID: 5998345
• PubChem ID: 165721533
• Update Time: 2025-07-09

1-fluoro-3-methyl(5-methyloxolan-3-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-methyl(5-methyloxolan-3-yl)aminopropan-2-ol
• 2004480-04-8
• 1-fluoro-3-[methyl(5-methyloxolan-3-yl)amino]propan-2-ol
• EN300-1649887

• Inchi： 1S/C9H18FNO2/c1-7-3-8(6-13-7)11(2)5-9(12)4-10/h7-9,12H,3-6H2,1-2H3
• InChI Key： QCSAOCQFKXGFRU-UHFFFAOYSA-N
• SMILES： FCC(CN(C)C1COC(C)C1)O

Computed Properties

• Exact Mass: 191.13215698g/mol
• Monoisotopic Mass: 191.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-fluoro-3-methyl(5-methyloxolan-3-yl)aminopropan-2-ol

1-Fluoro-3-Methyl(5-Methyloxolan-3-Yl)Aminopropan-2-Ol: A Comprehensive Overview

The compound with CAS No. 2004480-04-8, commonly referred to as 1-fluoro-3-methyl(5-methyloxolan-3-yl)aminopropan-2-ol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluoro group, a methyl group, and an oxolane ring, all of which contribute to its versatile chemical properties. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

1-fluoro-3-methyl(5-methyloxolan-3-yl)aminopropan-2-ol is synthesized through a multi-step process that involves the strategic introduction of functional groups to achieve the desired stereochemistry and reactivity. The synthesis begins with the preparation of the oxolane ring, which serves as a protective group for the hydroxyl functionality. This is followed by the introduction of the fluoro group and the methyl substituent, ensuring precise control over the molecule's electronic and steric properties. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

The chemical structure of 1-fluoro-3-methyl(5-methyloxolan-3-yl)aminopropan-2-ol plays a crucial role in its reactivity and biological activity. The presence of the fluoro group enhances the molecule's lipophilicity, making it more amenable to crossing biological membranes. Additionally, the oxolane ring provides steric hindrance, which can influence both the molecule's stability and its interaction with biological targets. Recent research has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug discovery.

In terms of applications, 1-fluoro-3-methyl(5-methyloxolan-3-yl)aminopropan-2-ol has shown promise in the development of therapeutic agents for conditions such as inflammation and neurodegenerative diseases. Its ability to modulate key signaling pathways makes it a valuable tool in medicinal chemistry. Furthermore, its structural versatility allows for further modification to optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

From an environmental perspective, understanding the fate and behavior of 1-fluoro-3-methyl(5-methyloxolan-3-yl)aminopropanol in various ecosystems is essential for assessing its potential impact on human health and the environment. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in natural systems. However, further research is needed to evaluate its long-term effects on aquatic organisms and soil microorganisms.

In conclusion, 1-fluoro-(5-methyloxolan)-ylamine propanol represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable compound for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.